Cas no 2091156-95-3 (4H-1,2,4-Triazole, 4-[[2-(chloromethyl)phenyl]methyl]-)

4H-1,2,4-Triazole, 4-[[2-(chloromethyl)phenyl]methyl]- is a heterocyclic compound featuring a 1,2,4-triazole core substituted with a chloromethylbenzyl group. This structure imparts reactivity at both the triazole ring and the chloromethyl moiety, making it a versatile intermediate in organic synthesis and pharmaceutical applications. The triazole ring offers stability and potential for hydrogen bonding, while the chloromethyl group provides a reactive site for further functionalization. Its well-defined molecular architecture makes it suitable for use in the development of agrochemicals, medicinal compounds, and coordination chemistry. The compound’s purity and consistent performance are critical for precise synthetic applications.

4H-1,2,4-Triazole, 4-[[2-(chloromethyl)phenyl]methyl]- structure

2091156-95-3 structure

Product Name:4H-1,2,4-Triazole, 4-[[2-(chloromethyl)phenyl]methyl]-

CAS No:2091156-95-3

MF:C₁₀H₁₀ClN₃

MW:207.659500598907

CID:5242033

Update Time:2025-06-10

4H-1,2,4-Triazole, 4-[[2-(chloromethyl)phenyl]methyl]- Chemical and Physical Properties

Names and Identifiers

- 4H-1,2,4-Triazole, 4-[[2-(chloromethyl)phenyl]methyl]-
- Inchi： 1S/C10H10ClN3/c11-5-9-3-1-2-4-10(9)6-14-7-12-13-8-14/h1-4,7-8H,5-6H2
- InChI Key： HNDGNLFDYPRRSB-UHFFFAOYSA-N
- SMILES： N1=CN(CC2=CC=CC=C2CCl)C=N1

4H-1,2,4-Triazole, 4-[[2-(chloromethyl)phenyl]methyl]- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-298127-1.0g	4-{[2-(chloromethyl)phenyl]methyl}-4H-1,2,4-triazole	2091156-95-3		1.0g	$0.0	2023-02-28

4H-1,2,4-Triazole, 4-[[2-(chloromethyl)phenyl]methyl]- Related Literature

1. An Aptamer Bio-barCode (ABC) assay using SPR, RNase H, and probes with RNA and gold-nanorods for anti-cancer drug screening

Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
2. An apparatus for testing water by measurement of its electrical conductivity

Analyst, 1912,37, 538-543
3. Aggregation-induced chiral symmetry breaking of a naphthalimide–cyanostilbene dyad†

Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
4. Alternative synthesis of the anti-baldness compound RU58841†

RSC Adv., 2014,4, 14143-14148
5. An AuNPs-functionalized AlGaN/GaN high electron mobility transistor sensor for ultrasensitive detection of TNT†

Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729

Additional information on 4H-1,2,4-Triazole, 4-[[2-(chloromethyl)phenyl]methyl]-

4H-1,2,4-Triazole, 4-[[2-(chloromethyl)phenyl]methyl]- (CAS No. 2091156-95-3)

4H-1,2,4-Triazole, 4-[[2-(chloromethyl)phenyl]methyl]-, also known by its CAS number 2091156-95-3, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of triazoles, which are heterocyclic aromatic compounds with a wide range of applications in pharmaceuticals, agrochemicals, and advanced materials. The structure of this compound features a triazole ring fused with a benzene ring substituted with a chloromethyl group, making it a versatile building block for further chemical modifications.

The synthesis of 4H-1,2,4-Triazole, 4-[[2-(chloromethyl)phenyl]methyl]- involves a series of carefully designed reactions that highlight the principles of modern organic synthesis. Recent studies have focused on optimizing the reaction conditions to improve yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic systems to accelerate the formation of the triazole ring while maintaining the integrity of the chloromethyl substituent.

One of the most promising applications of this compound lies in its potential as a precursor for bioactive molecules. Triazoles are known for their ability to form stable bonds with metals, making them valuable in metallopharmaceuticals and metalloenzymes. Recent research has demonstrated that derivatives of 4H-1,2,4-Triazole can act as ligands for transition metals like copper and zinc, opening new avenues for drug discovery and enzyme mimicry.

In addition to its role in pharmaceuticals, this compound has also found applications in materials science. The incorporation of triazoles into polymers has been shown to enhance mechanical properties and thermal stability. For example, studies have reported the use of 4H-1,2,4-Triazole-based monomers in the synthesis of high-performance polymers for use in aerospace and electronics industries.

The unique electronic properties of 4H-1,2,4-Triazole make it an attractive candidate for optoelectronic devices. Recent advancements in computational chemistry have allowed researchers to predict and optimize the electronic characteristics of this compound for applications in organic light-emitting diodes (OLEDs) and photovoltaic cells. These findings underscore the importance of interdisciplinary approaches in unlocking the full potential of this compound.

In conclusion, 4H-1,2,4-Triazole, with its CAS number 2091156-95-3, represents a multifaceted chemical entity with diverse applications across various scientific domains. Ongoing research continues to uncover new possibilities for this compound, ensuring its relevance in both academic and industrial settings.